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A deep dive into the groundbreaking work of Alfred Stock on the synthesis and characterization

of pentaborane (B₅H₉), this technical guide serves as a resource for researchers, scientists,

and professionals in drug development. Stock's meticulous experimental approach, including

the development of the high-vacuum manifold, laid the groundwork for modern boron

chemistry.

Alfred Stock, a German chemist, was the first to systematically synthesize and characterize the

boron hydrides, a feat that required the development of novel laboratory techniques to handle

these highly reactive and volatile compounds.[1][2] His work, primarily conducted between

1912 and 1936, culminated in the isolation and identification of several boranes, including the

stable pentaborane(9).[2][3] This whitepaper details Stock's key experimental protocols,

presents the quantitative data he reported, and provides visualizations of his experimental

workflows.

The Innovation of the High-Vacuum Manifold
The extreme reactivity of boron hydrides with air and moisture necessitated a completely new

experimental setup.[4] Stock's invention of the all-glass, grease-free high-vacuum apparatus

was a pivotal technological advancement that made his research possible.[4] This system

allowed for the manipulation of volatile substances in the absence of contaminants, a

prerequisite for studying the boranes.
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Stock's synthesis of pentaborane was a multi-step process, beginning with the preparation of

diborane (B₂H₆), which then served as the precursor for higher boranes.

Preparation of Diborane (B₂H₆)
The initial production of boranes in Stock's laboratory involved the reaction of magnesium

boride (Mg₃B₂) with an acid, such as hydrochloric acid (HCl).[2][5] This reaction produced a

mixture of gaseous boron hydrides, from which diborane was isolated.

Experimental Protocol: Synthesis of Diborane from Magnesium Boride

Reaction Setup: A specially designed glass apparatus connected to the high-vacuum line

was used. Magnesium boride powder was placed in a reaction flask.

Acid Introduction: A dilute solution of hydrochloric acid was slowly introduced into the

reaction flask containing the magnesium boride under vacuum.

Gas Collection: The gaseous products, primarily a mixture of hydrogen and various boron

hydrides, were drawn through the vacuum manifold.

Purification: The gas mixture was passed through a series of cold traps to separate the

different boranes by fractional condensation. Diborane, being one of the more volatile

components, was collected in a trap cooled with liquid air.

Pyrolysis of Diborane to Pentaborane
Pentaborane was first successfully synthesized by the thermal decomposition (pyrolysis) of

diborane.[6][7]

Experimental Protocol: Pyrolysis of Diborane

Apparatus: A circulating system within the high-vacuum manifold was employed. This

allowed for the continuous heating of diborane and the trapping of the products.

Heating: A sample of purified diborane gas was heated in a sealed glass tube to

approximately 200 °C.[6]
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Reaction Time: The duration of the heating was a critical parameter, with longer times

leading to the formation of higher boranes.

Product Separation: The resulting mixture of boranes was then subjected to fractional

condensation to isolate the different compounds.

Purification by Fractional Condensation
A cornerstone of Stock's methodology was the separation of the complex mixture of boranes

produced during the synthesis. This was achieved through a meticulous process of fractional

condensation at various low temperatures.

Experimental Protocol: Fractional Condensation of Boranes

Vacuum Manifold with Cold Traps: The mixture of boranes was passed through a series of U-

tubes immersed in cooling baths of different temperatures (e.g., slush baths of specific

organic solvents and liquid air).

Temperature Gradient: The traps were arranged in order of decreasing temperature. The

least volatile boranes would condense in the warmer traps, while the more volatile ones

would pass through to the colder traps.

Isolation of Pentaborane: Pentaborane, being less volatile than diborane but more volatile

than the solid higher boranes, could be selectively condensed and isolated in a trap

maintained at a specific temperature.

Quantitative Data
Alfred Stock's research was characterized by its quantitative rigor. The following tables

summarize some of the key physical properties of pentaborane and other boranes as reported

in his era.
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Boron Hydride Formula Melting Point (°C) Boiling Point (°C)

Diborane B₂H₆ -165.5 -92.5

Tetraborane B₄H₁₀ -120 18

Pentaborane(9) B₅H₉ -46.8 58.4

Pentaborane(11) B₅H₁₁ -123 63

Hexaborane B₆H₁₀ -65 108

Decaborane B₁₀H₁₄ 99.7 213

Table 1: Physical Properties of Boron Hydrides Discovered or Characterized by Alfred Stock

and his Contemporaries.[6][7]

Temperature (°C) Vapor Pressure (mmHg)

0 66

10 112

20 171

30 247

40 355

50 500

58.4 760

Table 2: Vapor Pressure of Pentaborane(9) at Different Temperatures.[8]

Experimental Workflows and Logical Relationships
The following diagrams, generated using the DOT language, illustrate the key experimental

workflows and the logical progression of Stock's research.
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Diagram 1: Synthesis and Purification of Diborane.
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Diagram 2: Pyrolysis of Diborane to Synthesize Pentaborane.

Conclusion
Alfred Stock's seminal research on the boron hydrides, particularly his synthesis and

characterization of pentaborane, represents a landmark in the history of inorganic chemistry.

His development of the high-vacuum manifold and meticulous experimental techniques were

instrumental in opening up this challenging field of study. The data he collected and the

methods he pioneered remain fundamental to our understanding of boron chemistry and

continue to inform contemporary research. While modern synthetic methods have since been
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developed, the foundational principles established by Stock are a testament to his exceptional

skill and ingenuity as an experimental chemist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b011624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

